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An In-Depth Technical Guide to 4-Bromo-3-fluorobenzotrifluoride for Advanced Research &
Development

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,
and process development scientists engaged in the use of 4-Bromo-3-fluorobenzotrifluoride.
As a pivotal fluorinated building block, its strategic importance in the synthesis of complex
molecules for the pharmaceutical, agrochemical, and materials science sectors cannot be
overstated.[1][2] This document moves beyond a simple cataloging of properties to provide
actionable insights into supplier selection, quality validation, and core synthetic applications,
ensuring the integrity and reproducibility of your research.

The unique architecture of 4-Bromo-3-fluorobenzotrifluoride (CAS No. 40161-54-4),
featuring a trifluoromethyl group, a fluorine atom, and a bromine atom, presents a trifecta of
synthetic advantages. The trifluoromethyl group enhances lipophilicity and metabolic stability,
properties highly sought after in drug design.[1][3] The bromine atom provides a versatile
handle for a multitude of cross-coupling reactions, while the fluorine atom modulates the
electronic properties of the aromatic ring.[4] Understanding how to leverage these features
begins with sourcing high-purity material.

Part 1: The Commercial Supplier Landscape
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The success of any synthetic campaign is predicated on the quality of the starting materials.

For complex intermediates like 4-Bromo-3-fluorobenzotrifluoride, sourcing from a reputable

supplier is non-negotiable, as impurities can lead to unpredictable side reactions, diminished

yields, and arduous purification processes.[3] The following table summarizes prominent

commercial suppliers known for providing this reagent, though researchers should always

perform their own lot-specific quality verification.

Common Product

Supplier Typical Purity Notes
Number(s)
) Provides
Thermo Fisher .
S <100% ALFAAB20117 comprehensive Safety
Scientific (Alfa Aesar)
Data Sheets (SDS).[5]
Offers detailed
Tokyo Chemical specifications and
>98.0% (GC) B3783 N
Industry (TCI) Certificates of
Analysis (CoA).[6][7]
Provides key physical
Chem-Impex ]
) =>98% (GC) 001706 properties and
International o
application notes.[1]
Specializes in
SynQuest
) N/A 1800-B-70 laboratory and
Laboratories .
research chemicals.[8]
Distributor for fine and
Parchem 97% - 98.5% N/A ) )
specialty chemicals.[9]
Platforms like
ECHEMI and
) ChemicalBook list
Various Marketplace . .
_ 98% - 99% Varies multiple traders and
Suppliers
manufacturers, often
based in China.[10]
[11]
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Part 2: Core Technical Specifications and Quality

Validation

Prior to its use, a thorough characterization of 4-Bromo-3-fluorobenzotrifluoride is essential.

A supplier's Certificate of Analysis (CoA) provides the initial data, but independent verification is

a hallmark of rigorous science.[12]

Physicochemical Properties

Property Value Source(s)
CAS Number 40161-54-4 [1][8][13]
Molecular Formula C7HsBrF4 [1][5]13]
Molecular Weight 243.00 g/mol [1][13]
Appearance Colorlfess' to almost colorless (1176}

clear liquid
Boiling Point 145 - 155 °C [1][9][12]
Density ~1.72 g/mL [1]
Refractive Index (n20/D) ~1.46 [1]09]

Workflow for Incoming Quality Control

The following diagram outlines a self-validating workflow for ensuring the quality of a newly

received batch of the reagent.
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Caption: A typical quality control workflow for validating a new batch of reagent.

Protocol: Purity Verification by Gas Chromatography-
Mass Spectrometry (GC-MS)

* Preparation: Prepare a dilute solution of 4-Bromo-3-fluorobenzotrifluoride (~1 mg/mL) in a
high-purity volatile solvent such as dichloromethane or ethyl acetate.

¢ GC Configuration:

o Column: Use a standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 pm).
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o Injection: Inject 1 pL with a split ratio of 50:1. Set injector temperature to 250°C.

o Oven Program: Hold at 50°C for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5
minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

e MS Configuration:
o lonization: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 40 to 400.

o Data Analysis: The resulting chromatogram should show a single major peak. The area of
this peak relative to the total area of all peaks provides the purity (e.g., >98%). The mass
spectrum of the major peak should be compared against a reference library to confirm the
molecular weight (243 g/mol ) and expected fragmentation pattern for 4-Bromo-3-
fluorobenzotrifluoride.

Part 3: Core Applications in Synthetic Chemistry

This reagent is a cornerstone intermediate precisely because its functional groups offer distinct
and predictable reactivity, allowing for sequential and controlled molecular construction.[4]

The Workhorse Reaction: Palladium-Catalyzed Cross-
Coupling

The bromine atom is the primary site of reactivity, making it an ideal substrate for palladium-
catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Heck, and Sonogashira
couplings.[4] These reactions are fundamental to modern medicinal chemistry for their ability to
form carbon-carbon bonds efficiently.[4][14]
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Caption: The catalytic cycle for a Suzuki-Miyaura cross-coupling reaction.

Protocol: Generalized Suzuki-Miyaura Coupling

e Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or
Nitrogen), add the aryl boronic acid (1.1 eq.), a palladium catalyst (e.g., Pd(PPhs)a, 2-5
mol%), and a base (e.g., K2COs or Cs2COs3, 2.0 eq.).
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e Solvent Addition: Add a degassed solvent mixture, typically toluene/ethanol/water or
dioxane/water.

» Reagent Addition: Add 4-Bromo-3-fluorobenzotrifluoride (1.0 eq.) to the mixture via
syringe.

e Reaction: Heat the mixture (typically 80-100°C) and monitor the reaction progress by TLC or
LC-MS.

e Workup: Upon completion, cool the reaction to room temperature, dilute with an organic
solvent (e.g., ethyl acetate), and wash with water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by flash column chromatography.

This modular approach is central to modern drug discovery, enabling the systematic exploration
of chemical space to optimize biological activity.[15] The resulting complex molecules are
investigated for a wide range of therapeutic applications, including potential anti-inflammatory
and anti-cancer agents.[1][2]

Part 4: Safety, Handling, and Storage

Proper handling of halogenated aromatic compounds is paramount for laboratory safety. The
Safety Data Sheet (SDS) is the primary source of information and must be reviewed before any
work begins.[5]

Summary of Hazards (GHS Classification)

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[5][8][13]
o Serious Eye Damage/Irritation (Category 2): Causes serious eye irritation.[5][8][13]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[5][8][13]

o Flammable Liquids (Category 4): Combustible liquid.[6][8]

Recommended Handling and Storage
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e Engineering Controls: Always handle in a well-ventilated area, preferably within a chemical
fume hood.[8][16]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile),
safety glasses with side-shields or goggles, and a lab coat.[5][8]

» Storage: Store in a cool, dry, and well-ventilated place, away from heat and open flames.[16]
Many suppliers recommend refrigeration (2 - 8 °C).[1] Keep the container tightly closed.[10]
[16]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[5]

Conclusion

4-Bromo-3-fluorobenzotrifluoride is more than a mere catalog chemical; it is a versatile and
powerful tool for molecular innovation. Its value is fully realized when high-purity material is
sourced from reliable commercial suppliers and its reactivity is leveraged through well-designed
synthetic protocols. By adhering to rigorous quality control measures and safe handling
practices, researchers can confidently employ this building block to construct the novel
pharmaceuticals, advanced agrochemicals, and high-performance materials of the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6. 4-Bromo-3-fluorobenzotrifluoride | 40161-54-4 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

7. 4-Bromo-3-fluorobenzotrifluoride | 40161-54-4 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

8. synquestlabs.com [synquestlabs.com]

9. parchem.com [parchem.com]

10. echemi.com [echemi.com]

11. 4-Bromo-3-fluorobenzotrifluoride | 40161-54-4 [chemicalbook.com]
12. matrix.staging.lint.co.uk [matrix.staging.lint.co.uk]

13. 4-Bromo-3-fluorobenzotrifluoride | C7H3BrF4 | CID 142414 - PubChem
[pubchem.ncbi.nim.nih.gov]

14. 4-1R=FFFZ 99% | Sigma-Aldrich [sigmaaldrich.com]
15. 3-Bromo-4-fluorobenzotrifluoride | 68322-84-9 | Benchchem [benchchem.com]
16. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Commercial suppliers of 4-Bromo-3-
fluorobenzotrifluoride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329863#commercial-suppliers-of-4-bromo-3-
fluorobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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